Cas no 2241874-99-5 (ethyl-d5 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate-2,4,6-d3)

• Product Name: ethyl-d5 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate-2,4,6-d3
• CAS No: 2241874-99-5
• MF: C₁₄H₂₀BNO₄
• MW: 285.173197746277
• CID: 6820979
• PubChem ID: 133553587
• Update Time: 2025-03-02

ethyl-d5 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate-2,4,6-d3 Chemical and Physical Properties

Names and Identifiers

• 5-(Ethoxycarbonylpyridine-d8)-3-boronic acid pinacol ester
• ethyl-d5 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate-2,4,6-d3
• CS-19450
• 2241874-99-5

• Inchi： 1S/C14H20BNO4/c1-6-18-12(17)10-7-11(9-16-8-10)15-19-13(2,3)14(4,5)20-15/h7-9H,6H2,1-5H3/i1D3,6D2,7D,8D,9D
• InChI Key： ZKGQTSJZFBTEOB-CRORNLJPSA-N
• SMILES： O1B(C2C([2H])=NC([2H])=C(C(=O)OC([2H])([2H])C([2H])([2H])[2H])C=2[2H])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 285.1987523Da
• Monoisotopic Mass: 285.1987523Da
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7Ų